2-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-1,3-thiazolidine-4-carboxylic acid

• IUPAC Name: 2-(3-bromo-5-methoxy-4-phenylmethoxyphenyl)-1,3-thiazolidine-4-carboxylic acid
• InChI: InChI=1S/C18H18BrNO4S/c1-23-15-8-12(17-20-14(10-25-17)18(21)22)7-13(19)16(15)24-9-11-5-3-2-4-6-11/h2-8,14,17,20H,9-10H2,1H3,(H,21,22)
• InChI Key: YTLSLXBJQVQBSF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C2NC(CS2)C(=O)O)Br)OCC3=CC=CC=C3
• Molecular Formula: C18H18BrNO4S
• Molecular Weight: 424.3 g/mol

Description

2-[4-(benzyloxy)-3-bromo-5-methoxyphenyl]-1,3-thiazolidine-4-carboxylic acid, commonly known as BMVC, is a thiazolidine derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BMVC is a synthetic compound that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

BMVC exerts its therapeutic effects through various mechanisms. It has been shown to inhibit the expression of inflammatory cytokines and enzymes, such as COX-2 and iNOS, thereby reducing inflammation. BMVC has also been shown to increase the expression of antioxidant enzymes, such as SOD and CAT, thereby reducing oxidative stress. In addition, BMVC has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.
Biochemical and physiological effects:
BMVC has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and increase the levels of anti-inflammatory cytokines, such as IL-10. BMVC has also been shown to reduce oxidative stress and improve glucose metabolism in diabetic rats. In addition, BMVC has been shown to inhibit the growth and metastasis of cancer cells.

Advantages and Limitations for Lab Experiments

BMVC has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in good quantities. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. However, one limitation of BMVC is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on BMVC. One area of research is the development of more efficient synthesis methods for BMVC. Another area of research is the exploration of BMVC's potential as a diagnostic tool for cancer. In addition, further studies are needed to elucidate the mechanism of action of BMVC and its potential therapeutic applications in the treatment of various diseases.

Synthesis Methods

BMVC has been synthesized through various methods, including the reaction of 4-bromo-2-methoxyphenol with benzyl bromide, followed by cyclization with thiourea and subsequent oxidation with potassium permanganate. Another method involves the reaction of 4-bromo-2-methoxyphenol with benzyl chloride, followed by cyclization with thiosemicarbazide and subsequent oxidation with potassium permanganate. These methods have been optimized and yield BMVC in good quantities.

Scientific Research Applications

BMVC has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, antioxidant, and antitumor activities. BMVC has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. BMVC has also been studied for its potential as a diagnostic tool for cancer.